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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15541133 Get Quote

Application Notes and Protocols for UCL-TRO-
1938
For Researchers, Scientists, and Drug Development Professionals

Introduction
UCL-TRO-1938 is a novel, potent, and selective small-molecule allosteric activator of

phosphoinositide 3-kinase alpha (PI3Kα).[1][2][3][4][5][6][7] As a critical effector of growth factor

signaling, the activation of PI3Kα by UCL-TRO-1938 initiates a cascade of downstream events

crucial for cell proliferation, survival, and metabolism.[2][3] These application notes provide

detailed information on the solubility of UCL-TRO-1938 and protocols for its preparation and

use in various in vitro assays.
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Property Value Reference

Alternate Name 1938 [1]

Molecular Formula C27H32N6O [4][8]

Molecular Weight 456.58 g/mol [4][8]

Purity ≥98% [1][6]

Format Dry Powder [1]

Solubility Data
UCL-TRO-1938 is soluble in dimethyl sulfoxide (DMSO) and can be prepared in various

formulations for in vivo studies. It is crucial to use fresh, anhydrous DMSO to avoid solubility

issues, as hygroscopic DMSO can significantly impact the dissolution of the compound.[9][10]

For in vitro assays, it is recommended to prepare a concentrated stock solution in DMSO.

Solvent Concentration Comments Reference

DMSO
50 mg/mL (109.51

mM)

Requires sonication,

warming, and heating

to 80°C.

[8][9][11]

DMSO 30 mg/mL (65.7 mM) Use fresh DMSO. [10]

DMSO 23 mg/mL (50.37 mM) Use fresh DMSO. [10]

DMSO 1 mg/mL [6]

DMF 1 mg/mL [6]

Ethanol Slightly soluble [6]

PBS (pH 7.2) Slightly soluble [6]

Experimental Protocols
Preparation of UCL-TRO-1938 Stock Solution
Materials:
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UCL-TRO-1938 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Allow the UCL-TRO-1938 powder to equilibrate to room temperature before opening the vial

to prevent condensation.

Aseptically weigh the desired amount of UCL-TRO-1938 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the solution thoroughly to dissolve the compound. Gentle warming and sonication can

be used to aid dissolution if necessary.[8][9][11]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).[1][10]

In Vitro Cell-Based Assay Protocol (General)
This protocol provides a general workflow for treating cells with UCL-TRO-1938 to assess its

effect on downstream signaling or cell viability.

Materials:

Cells of interest (e.g., mouse embryonic fibroblasts (MEFs))

Complete cell culture medium
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UCL-TRO-1938 DMSO stock solution

Phosphate-buffered saline (PBS)

Assay-specific reagents (e.g., lysis buffer for Western blot, cell viability reagent)

Protocol:

Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well plates for viability

assays, 6-well plates for protein analysis) at a density that will ensure they are in the

exponential growth phase at the time of treatment.

Cell Culture: Culture the cells overnight under standard conditions (e.g., 37°C, 5% CO2) to

allow for attachment and recovery.

Preparation of Working Solutions: On the day of the experiment, thaw the UCL-TRO-1938
stock solution and prepare serial dilutions in complete cell culture medium to achieve the

desired final concentrations. The recommended concentration range for cell-based assays is

1-10 µM.[1] It is advised not to exceed 10 µM for assays longer than 24 hours.[1]

Treatment: Remove the old medium from the cells and replace it with the medium containing

the various concentrations of UCL-TRO-1938. Include a vehicle control (medium with the

same concentration of DMSO used for the highest UCL-TRO-1938 concentration).

Incubation: Incubate the cells for the desired period. For signaling pathway analysis (e.g.,

pAkt levels), a shorter incubation of 40 minutes may be sufficient.[8] For cell proliferation or

viability assays, a 24-hour incubation is common.[2][8]

Assay: Following incubation, proceed with the specific assay according to the manufacturer's

instructions.

For Western Blot: Wash cells with cold PBS, lyse the cells, and collect the protein lysates.

For Cell Viability Assays: Add the viability reagent (e.g., CellTiter-Glo®) and measure the

signal.[1]
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The following diagrams illustrate the signaling pathway activated by UCL-TRO-1938 and a

typical experimental workflow for its in vitro use.
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Caption: PI3Kα Signaling Pathway Activated by UCL-TRO-1938.
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Caption: General Experimental Workflow for In Vitro Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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